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Compound of Interest

Compound Name: 6-TAMRA

CAS No.: 2814525-94-3

Cat. No.: B10762237

Get Quote

Ensuring the safe and environmentally responsible disposal of 6-carboxytetramethylrhodamine

(6-TAMRA) is a critical component of laboratory safety and compliance. Due to its potential

hazards, 6-TAMRA and its derivatives should be treated as hazardous chemical waste.

Adherence to proper disposal protocols is essential to protect personnel and the environment.

Immediate Safety and Handling Precautions
Before handling 6-TAMRA, it is crucial to consult the Safety Data Sheet (SDS) for the specific

product in use. While some forms of 6-TAMRA are not classified as hazardous substances,

related compounds are known skin and eye irritants that may also cause respiratory irritation.

Therefore, it is prudent to handle all forms of 6-TAMRA as potentially hazardous.

Personal Protective Equipment (PPE) and Handling Guidelines:
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Item Specification

Gloves Appropriate chemical-resistant gloves

Eye Protection Safety glasses or goggles

Lab Coat Standard laboratory coat

Ventilation
Use in a well-ventilated area or under a

chemical fume hood

Step-by-Step Disposal Protocol
The disposal of 6-TAMRA waste must comply with all local, state, and national regulations.

Under no circumstances should 6-TAMRA waste be disposed of down the drain or in regular

trash.

1. Waste Segregation and Collection:

Liquid Waste:

Collect all aqueous and solvent-based solutions containing 6-TAMRA in a dedicated, leak-

proof, and chemically compatible container.

This includes unused stock solutions, experimental waste, and the first rinse of any

contaminated glassware.

Solid Waste:

Place all contaminated solid materials, such as gloves, pipette tips, centrifuge tubes, and

paper towels, into a designated, leak-proof hazardous waste container lined with a heavy-

duty plastic bag.

Sharps Waste:

Any sharps contaminated with 6-TAMRA, such as needles or glass slides, must be

disposed of in a designated, puncture-resistant sharps container.

2. Labeling and Storage:
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Immediately upon adding waste, affix a hazardous waste tag to the container.

The label must include:

The full chemical name: "6-Carboxytetramethylrhodamine (6-TAMRA)"

Associated hazards (e.g., "Potential Irritant")

The accumulation start date

The principal investigator's name and lab location

Keep waste containers securely closed except when adding waste.

Store waste in a designated satellite accumulation area, such as a chemical fume hood or a

designated cabinet, away from incompatible materials.

Utilize secondary containment for all liquid waste containers to prevent spills.

3. Disposal of Empty Containers:

To be considered non-hazardous, empty 6-TAMRA containers must be triple-rinsed.

The first rinseate must be collected and disposed of as hazardous liquid waste.

Subsequent rinses can be disposed of down the drain.

After triple-rinsing and air-drying, deface or remove the original label and dispose of the

container in the appropriate recycling or trash receptacle.

4. Request for Waste Pickup:

Once a waste container is full (do not exceed 80% capacity) or reaches the institutional time

limit for storage, submit a chemical waste pickup request to your institution's Environmental

Health and Safety (EHS) department.

Accidental Release Measures
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In the event of a spill, prevent further leakage if it is safe to do so. Absorb the spill with an inert,

non-combustible material (e.g., vermiculite, sand, or earth) and collect it into a suitable

container for disposal as hazardous waste. Ensure the cleanup area is well-ventilated.

6-TAMRA Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 6-
TAMRA waste in a laboratory setting.
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Caption: A flowchart illustrating the procedural steps for the safe disposal of different types of 6-
TAMRA waste.

To cite this document: BenchChem. [Proper Disposal of 6-TAMRA: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10762237/docs#proper-disposal-of-6-tamra-a-guide-
for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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